Cas no 879329-79-0 (1-Benzyl-2-methyl-5-phenyl-1H-pyrrole-3-carboxylic acid)

• Product Name: 1-Benzyl-2-methyl-5-phenyl-1H-pyrrole-3-carboxylic acid
• CAS No: 879329-79-0
• MF: C₁₉H₁₇NO₂
• MW: 291.343785047531
• CID: 1070949
• PubChem ID: 3312874
• Update Time: 2025-06-25

1-Benzyl-2-methyl-5-phenyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-2-methyl-5-phenyl-1H-pyrrole-3-carboxylic acid
• HMS2883J06
• CHEMBL1323528
• IDI1_029989
• SCHEMBL2214489
• MLS001202293
• AKOS000265106
• 1-benzyl-2-methyl-5-phenylpyrrole-3-carboxylic acid
• HMS1513F01
• REGID_for_CID_3312874
• MFCD06812871
• 879329-79-0
• ChemDiv3_014191
• SMR000565011
• ALBB-020864
• 1H-Pyrrole-3-carboxylic acid, 2-methyl-5-phenyl-1-(phenylmethyl)-

• MDL： MFCD06812871
• Inchi： 1S/C19H17NO2/c1-14-17(19(21)22)12-18(16-10-6-3-7-11-16)20(14)13-15-8-4-2-5-9-15/h2-12H,13H2,1H3,(H,21,22)
• InChI Key： ZWWYWKBWSFDPCZ-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2C=CC=CC=2)N(CC2C=CC=CC=2)C=1C)=O

Computed Properties

• Exact Mass: 291.125928785g/mol
• Monoisotopic Mass: 291.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42.2Ų

Additional information on 1-Benzyl-2-methyl-5-phenyl-1H-pyrrole-3-carboxylic acid

1-Benzyl-2-methyl-5-phenyl-1H-pyrrole-3-carboxylic Acid: A Comprehensive Overview

The compound CAS No 879329-79-0, also known as 1-Benzyl-2-methyl-5-phenyl-1H-pyrrole-3-carboxylic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyrrole derivatives, which are widely studied for their unique electronic properties and potential applications in drug design and advanced materials.

The molecular structure of 1-Benzyl-2-methyl-5-phenyl-1H-pyrrole-3-carboxylic acid features a pyrrole ring substituted with a benzyl group at position 1, a methyl group at position 2, and a phenyl group at position 5. The carboxylic acid group at position 3 introduces additional functional diversity to the molecule. This combination of substituents creates a molecule with both aromatic and aliphatic characteristics, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its ability to modulate cellular signaling pathways, particularly those involved in inflammation and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting cyclooxygenase enzymes. These findings suggest that CAS No 879329-79-0 could serve as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. Its aromatic system and functional groups make it an ideal candidate for use in organic electronics. A research team from the University of California reported that thin films formed by this compound exhibit promising electrical properties, making them suitable for applications in flexible electronics and organic light-emitting diodes (OLEDs). These advancements underscore the versatility of 1-Benzyl-2-methyl-5-phenyl-1H-pyrrole-3-carboxylic acid as a multifunctional material.

The synthesis of this compound involves a series of well-established organic reactions, including Friedel-Crafts alkylation and Suzuki coupling. Recent optimizations have focused on improving the yield and purity of the product through the use of catalytic systems and green chemistry principles. For example, researchers at Kyoto University developed a microwave-assisted synthesis route that significantly reduces reaction time while maintaining high product quality.

The physicochemical properties of CAS No 879329-79- have also been extensively characterized. Its solubility profile, melting point, and thermal stability are critical factors influencing its application in different fields. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and purity.

In conclusion, 1-Benzyl